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Introduction: A Strategic Building Block in Modern
Medicinal Chemistry
3-Fluoro-2-morpholinobenzaldehyde is a substituted aromatic aldehyde that has emerged as

a valuable intermediate in the synthesis of complex organic molecules, particularly within the

realm of drug discovery and development. Its strategic importance stems from the unique

interplay of its three key functional components: a reactive aldehyde group, a stabilizing and

solubilizing morpholine moiety, and a metabolically robust fluorine atom. This guide provides a

comprehensive technical overview of its synthesis, reactivity, spectroscopic properties, and

applications, offering insights for its effective utilization in research and development.
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The incorporation of a fluorine atom into a drug candidate can significantly enhance its

metabolic stability by blocking sites of oxidative metabolism.[1] Furthermore, fluorine can

modulate the acidity or basicity of nearby functional groups and participate in favorable protein-

ligand interactions.[1] The morpholine group is considered a "privileged structure" in medicinal

chemistry, often imparting improved aqueous solubility, metabolic stability, and favorable

pharmacokinetic properties to a molecule.[1] The aldehyde functional group is a versatile

handle for a wide array of chemical transformations, allowing for the construction of more

complex molecular architectures.[1]

Molecular and Physicochemical Properties
A summary of the key physicochemical properties of 3-Fluoro-2-morpholinobenzaldehyde is

presented in the table below.

Property Value Source

CAS Number 736991-35-8 [2]

Molecular Formula C₁₁H₁₂FNO₂ [2]

Molecular Weight 209.22 g/mol [1]

IUPAC Name
3-fluoro-2-morpholin-4-

ylbenzaldehyde
[1]

SMILES O=Cc1cccc(c1N1CCOCC1)F [2]

Appearance Expected to be a solid
Inferred from related

compounds

Purity Typically >95% [2]

Synthesis of 3-Fluoro-2-morpholinobenzaldehyde: A
Plausible Synthetic Approach
While specific literature detailing the synthesis of 3-Fluoro-2-morpholinobenzaldehyde is not

readily available in the initial search, a plausible and efficient synthetic route can be proposed

based on established organic chemistry principles, particularly nucleophilic aromatic
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substitution (SNAr). A likely precursor for this synthesis is 2,3-difluorobenzaldehyde or a related

di- or tri-substituted benzene derivative.

The proposed synthesis involves the nucleophilic substitution of a fluorine atom at the 2-

position of a suitable difluorobenzaldehyde derivative with morpholine. The fluorine atom at the

2-position is activated towards nucleophilic attack by the electron-withdrawing effect of the

adjacent aldehyde group.

Experimental Protocol: Proposed Synthesis of 3-Fluoro-
2-morpholinobenzaldehyde
Disclaimer: This is a theoretical protocol and should be optimized and validated in a laboratory

setting.

Materials:

2,3-Difluorobenzaldehyde

Morpholine

Potassium Carbonate (K₂CO₃)

Dimethyl Sulfoxide (DMSO)

Ethyl acetate

Brine solution

Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

To a solution of 2,3-difluorobenzaldehyde (1.0 eq) in DMSO, add morpholine (1.2 eq) and

potassium carbonate (2.0 eq).

Heat the reaction mixture to 80-100 °C and monitor the reaction progress by Thin Layer

Chromatography (TLC).
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Upon completion, cool the reaction mixture to room temperature and pour it into water.

Extract the aqueous layer with ethyl acetate (3 x).

Combine the organic layers and wash with brine solution.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure.

Purify the crude product by column chromatography on silica gel to afford 3-Fluoro-2-
morpholinobenzaldehyde.
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2,3-Difluorobenzaldehyde
K2CO3, DMSO

80-100 °C
Morpholine

3-Fluoro-2-morpholinobenzaldehyde

Proposed synthetic workflow for 3-Fluoro-2-morpholinobenzaldehyde.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361674?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Core Scaffold

Chemical Transformations

Potential Therapeutic Areas

3-Fluoro-2-morpholinobenzaldehyde

Reductive Amination

Wittig Reaction

Condensation Reactions

Oncology (Kinase Inhibitors)

Infectious Diseases

CNS Disorders

Synthetic utility and potential applications.
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Caption: Synthetic utility and potential applications.
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Spectroscopic Characterization (Predicted)
Detailed experimental spectroscopic data for 3-Fluoro-2-morpholinobenzaldehyde is not

readily available. However, based on the analysis of its structure and data from related

compounds, the following spectral characteristics can be predicted.

Technique Predicted Spectral Features

¹H NMR

- Aldehyde proton (CHO): A singlet between δ

9.8-10.2 ppm.- Aromatic protons: Multiplets in

the range of δ 7.0-7.8 ppm.- Morpholine protons

(O-CH₂): A triplet around δ 3.7-3.9 ppm.-

Morpholine protons (N-CH₂): A triplet around δ

3.0-3.3 ppm.

¹³C NMR

- Aldehyde carbon (CHO): A signal around δ

190-195 ppm.- Aromatic carbons: Signals in the

range of δ 115-160 ppm. The carbon attached

to fluorine will show a large ¹JCF coupling

constant.- Morpholine carbons (O-CH₂): A signal

around δ 66-68 ppm.- Morpholine carbons (N-

CH₂): A signal around δ 50-53 ppm.

¹⁹F NMR

- A single resonance for the fluorine atom on the

aromatic ring, likely in the range of -110 to -130

ppm (relative to CFCl₃).

IR (Infrared)

- C=O stretch (aldehyde): A strong absorption

band around 1690-1710 cm⁻¹.- C-F stretch: An

absorption band around 1200-1300 cm⁻¹.- C-O-

C stretch (morpholine): An absorption band

around 1110-1130 cm⁻¹.

Mass Spec. - [M]+: Expected at m/z = 209.08.

Safety and Handling
A specific Safety Data Sheet (SDS) for 3-Fluoro-2-morpholinobenzaldehyde is not widely

available. However, based on the SDS of structurally related compounds such as 3-
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fluorobenzaldehyde and 3-fluoro-2-hydroxybenzaldehyde, the following precautions should be

taken. [3][4]

Hazard Statements (Expected):

H302: Harmful if swallowed. [3] * H315: Causes skin irritation. [4] * H319: Causes serious

eye irritation. [4] * H335: May cause respiratory irritation. [4]

Precautionary Statements (Recommended):

P261: Avoid breathing dust/fume/gas/mist/vapors/spray. [4] * P280: Wear protective

gloves/protective clothing/eye protection/face protection. [4] * P301+P312: IF

SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell. [1] *

P302+P352: IF ON SKIN: Wash with plenty of water. [4] * P305+P351+P338: IF IN EYES:

Rinse cautiously with water for several minutes. Remove contact lenses, if present and

easy to do. Continue rinsing. [4] Handling:

Handle in a well-ventilated area, preferably in a chemical fume hood. [3]* Avoid contact with

skin, eyes, and clothing. [3]* Keep away from heat, sparks, and open flames. [3] Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place. [3]

Conclusion
3-Fluoro-2-morpholinobenzaldehyde is a strategically designed synthetic intermediate with

significant potential in medicinal chemistry and organic synthesis. Its unique combination of a

reactive aldehyde, a solubilizing and metabolically robust morpholine ring, and a stabilizing

fluorine atom makes it a valuable tool for the construction of novel bioactive molecules. While

further research is needed to fully explore its synthetic applications, this guide provides a solid

foundation for researchers looking to incorporate this versatile building block into their synthetic

strategies.

References
Supporting Information. Chem. Commun., 2014, 50, 2330–2333.
3-Fluoro-2-morpholinobenzaldehyde | 736991-35-8 | Benchchem. (URL not provided)
SAFETY DATA SHEET - Fisher Scientific. (URL not provided)
3-Fluoro-2-hydroxybenzaldehyde - Synquest Labs. (URL not provided)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC119330500&countryCode=US&language=en
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2620-3-32.pdf
https://www.fishersci.com/store/msds?partNumber=AC119330500&countryCode=US&language=en
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2620-3-32.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2620-3-32.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2620-3-32.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2620-3-32.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2620-3-32.pdf
https://www.sigmaaldrich.com/AU/en/sds/sial/252360
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2620-3-32.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2620-3-32.pdf
https://www.fishersci.com/store/msds?partNumber=AC119330500&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC119330500&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC119330500&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC119330500&countryCode=US&language=en
https://www.benchchem.com/product/b1361674/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-3-fluoro-2-morpholinobenzaldehyde
https://www.benchchem.com/product/b1361674/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-3-fluoro-2-morpholinobenzaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361674?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


3-Fluoro-2-morpholinobenzaldehyde | 736991-35-8 | Benchchem. (URL not provided)
19F Chemical Shifts and Coupling Constants - NMR Facility, UCSB Chem and Biochem.
(URL not provided)
19F NMR Reference Standards. (URL not provided)
3-FLUORO-2-(N-MORPHOLINO)-BENZALDEHYDE | 736991-35-8 | C11H12FNO2 -
Appchem. (URL not provided)
1H and 13C NMR spectra of N-substituted morpholines - PubMed. Magn Reson Chem. 2005
Aug;43(8):673-5.
19F NMR Chemical Shift Table - Organofluorine / Alfa Chemistry. (URL not provided)
3-Fluoro-2-hydroxybenzaldehyde - SAFETY D
Using Benchtop 19F NMR to Evaluate Fluoroorganic Compounds - AZoM. (URL not
provided)
An In-depth Technical Guide to ¹H and ¹³C NMR Spectral Analysis of Morpholine Deriv
SAFETY DATA SHEET - Fisher Scientific. (URL not provided)
multinuclear nmr fluorine-19. (URL not provided)
A Complete 1 H and 13 C NMR Data Assignment for Three 3-[Substituted
methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones - MDPI. (URL not provided)
Pd-Catalyzed Ortho C–H Hydroxylation of Benzaldehydes Using a Transient Directing Group
| Organic Letters - ACS Public
Synthetic route for 3-fluoro-4-morpholinoaniline, and its sulfonamides and carbam

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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